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Compound of Interest

Compound Name:
Diethyl 3-

hydroxyphenylphosphonate

CAS No.: 33733-32-3

Cat. No.: B1621550

Get Quote

Executive Summary & Application Context
Diethyl aryl phosphonates (DEAPs) are critical intermediates in the synthesis of antiviral drugs,

agrochemicals, and organophosphorus flame retardants. Their structural identification is pivotal

in metabolic stability studies and forensic analysis (e.g., chemical weapons precursors).

This guide provides a definitive analysis of the mass spectrometry (MS) fragmentation patterns

of DEAPs. Unlike simple esters, DEAPs exhibit a highly specific "double McLafferty-like"

rearrangement under Electron Ionization (EI), creating a self-validating spectral fingerprint. This

guide contrasts these patterns with dimethyl and di-isopropyl analogues to equip researchers

with diagnostic criteria for structural elucidation.

Mechanistic Deep Dive: The "Double McLafferty"
Pathway
The defining feature of diethyl phosphonate fragmentation is the sequential loss of two

ethylene molecules (
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, 28 Da). This occurs via a McLafferty + 1 rearrangement (also known as a McLafferty-like
rearrangement involving a heteroatom).

The Mechanism[1][2][3]
Initiation: The phosphoryl oxygen (

) acts as the hydrogen acceptor.

Transition State: A 6-membered cyclic transition state is formed involving the phosphorus,

the ester oxygen, the ethyl group's

- and

-carbons, and the

-hydrogen.

Cleavage: The

-hydrogen transfers to the phosphoryl oxygen, cleaving the

bond and releasing neutral ethylene.

Repetition: Since there are two ethyl groups, this process repeats, sequentially stripping the

alkyl chains to form the phosphonic acid species.

Visualization of Fragmentation Pathway
The following diagram illustrates the stepwise degradation of Diethyl Phenylphosphonate

(DEPP, MW 214) to Phenylphosphonic Acid (MW 158).
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Figure 1: Stepwise fragmentation of Diethyl Phenylphosphonate via sequential ethylene loss.
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Fragmentation Pattern Analysis (Data &
Interpretation)
Characteristic Ion Table: Diethyl Phenylphosphonate
(DEPP)
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The following table summarizes the diagnostic ions observed in 70 eV EI-MS. The Base Peak

is typically the bis-acid species (

158) or the mono-ester (

186), depending on source temperature and pressure.
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m/z Value Ion Identity Formula
Relative
Intensity
(Typical)

Diagnostic
Significance

214
Molecular Ion (

)
5 - 20%

Weak but visible.

Confirms MW.

186 Mono-ethyl ester 40 - 80%

Diagnostic. Loss

of 28 Da

(Ethylene).

158
Phenylphosphoni

c acid
100% (Base)

Core Marker.

Loss of 56 Da (

). Stable radical

cation.

141

Protonated

Metaphosphonat

e

20 - 50%

Loss of OH from

the acid form (

).

94
Phenol Radical

Cation
10 - 30%

Rearrangement

product involving

P-O to C-O

migration.

77 Phenyl Cation 30 - 60%

Characteristic

aromatic

fragment (P-C

bond cleavage).

47 Phosphoryl 10 - 20%

General

organophosphor

us marker.

29 Ethyl Cation 20 - 40%

Derived from the

ethoxy side

chain.
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Expert Insight: The presence of the

and

series is the "gold standard" for identifying ethyl esters of phosphorus acids. If you

do not see this 28 Da spacing, the compound is likely a methyl or propyl analogue.

Comparative Analysis: Diethyl vs. Alternatives
To validate your structure, compare the observed fragmentation against these alternative

homologues.

Diethyl vs. Dimethyl Aryl Phosphonates
Diethyl: Dominant pathway is Alkene Loss (Ethylene, 28 Da). Requires

-hydrogens.

Dimethyl:Cannot undergo McLafferty rearrangement (no

-hydrogens).

Fragmentation: Characterized by loss of formaldehyde (

, 30 Da), methyl radicals (

, 15 Da), or water (

).

Key Difference: The spectra are "messier" with no clean 28 Da neutral loss series.

Diethyl vs. Di-isopropyl Aryl Phosphonates
Di-isopropyl: Undergoes the same McLafferty mechanism but loses Propene (
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, 42 Da).

Series:

.

Stability:[1] The isopropyl carbocation (

43) is often very abundant due to its stability compared to the ethyl cation (

29).

Experimental Protocol: Self-Validating Workflow
This protocol ensures high-quality spectral data suitable for library matching and structural

elucidation.

Sample Preparation
Solvent: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) or Ethyl Acetate. Avoid

alcohols (methanol/ethanol) to prevent transesterification in the injection port.

Concentration: Dilute to ~10 ppm for GC-MS analysis.

Instrument Parameters (GC-EI-MS)
Inlet Temperature:

(High enough to volatilize, but avoid

to prevent thermal degradation of the C-P bond).

Column: Non-polar capillary column (e.g., DB-5ms, 30m x 0.25mm).

Ion Source: Electron Ionization (EI) at 70 eV.[2][1][3]

Scan Range:

40 - 300.
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Data Validation Workflow
The following DOT diagram outlines the logic flow for confirming a Diethyl Aryl Phosphonate

structure.

Figure 2: Logic flow for structural validation of DEAPs using mass spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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